Cas no 90068-71-6 (Hexanoic acid, 6-(pentylamino)-)

• Product Name: Hexanoic acid, 6-(pentylamino)-
• CAS No: 90068-71-6
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 794927
• PubChem ID: 13292397
• Update Time: 2025-04-19

Hexanoic acid, 6-(pentylamino)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-(pentylamino)-
• 6-(pentylamino)hexanoic acid
• AKOS013617457
• SCHEMBL1976038
• 90068-71-6
• A1-05753
• DTXSID10535196

• Inchi： 1S/C11H23NO2/c1-2-3-6-9-12-10-7-4-5-8-11(13)14/h12H,2-10H2,1H3,(H,13,14)
• InChI Key： CUEGAEYTMKZWSN-UHFFFAOYSA-N
• SMILES： OC(CCCCCNCCCCC)=O

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.3Ų